Cas no 1864967-85-0 (2-(3-Chloropyridin-4-yl)-2-methylpropanoic acid)

• Product name: 2-(3-Chloropyridin-4-yl)-2-methylpropanoic acid
• CAS No: 1864967-85-0
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 6322288
• PubChem ID: 115008842

2-(3-Chloropyridin-4-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloropyridin-4-yl)-2-methylpropanoic acid
• 1864967-85-0
• EN300-1965297
• F92330
• 2-(3-Chloropyridin-4-yl)-2-methylpropanoic acid

• Inchi： 1S/C9H10ClNO2/c1-9(2,8(12)13)6-3-4-11-5-7(6)10/h3-5H,1-2H3,(H,12,13)
• InChI Key： DEVGHOVSYXXBLH-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(3-Chloropyridin-4-yl)-2-methylpropanoic acid

Comprehensive Overview of 2-(3-Chloropyridin-4-yl)-2-methylpropanoic acid (CAS No. 1864967-85-0)

2-(3-Chloropyridin-4-yl)-2-methylpropanoic acid (CAS No. 1864967-85-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloropyridine and methylpropanoic acid moieties, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a 3-chloropyridin-4-yl group attached to a 2-methylpropanoic acid backbone, offers versatile reactivity, making it valuable for drug discovery and material science applications.

In recent years, the demand for 2-(3-Chloropyridin-4-yl)-2-methylpropanoic acid has surged due to its potential role in developing novel small-molecule therapeutics. Researchers are particularly interested in its application as a building block for kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The compound's chloropyridine moiety is known to enhance binding affinity to target proteins, a feature highly sought after in medicinal chemistry. Additionally, its carboxylic acid functionality allows for further derivatization, enabling the creation of prodrugs or conjugates with improved pharmacokinetic properties.

The synthesis of 2-(3-Chloropyridin-4-yl)-2-methylpropanoic acid typically involves multi-step organic reactions, including halogenation and carboxylation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize yield and purity, addressing the growing need for scalable production. Analytical methods like HPLC and NMR spectroscopy are employed to ensure the compound meets stringent quality standards, particularly for pharmaceutical-grade applications.

From an environmental and regulatory perspective, 2-(3-Chloropyridin-4-yl)-2-methylpropanoic acid is subject to rigorous safety assessments. Its biodegradability and ecotoxicity profiles are carefully evaluated to align with global green chemistry initiatives. The compound's stability under various pH conditions and its potential for photodegradation are also critical factors considered in industrial applications.

In the context of AI-driven drug discovery, 2-(3-Chloropyridin-4-yl)-2-methylpropanoic acid has emerged as a promising candidate for virtual screening and molecular docking studies. Computational models predict its compatibility with multiple enzyme active sites, accelerating the identification of new therapeutic targets. This aligns with the broader trend of integrating machine learning into chemical research, where compounds like this serve as data points for training predictive algorithms.

The commercial availability of 2-(3-Chloropyridin-4-yl)-2-methylpropanoic acid (CAS No. 1864967-85-0) is supported by several specialty chemical suppliers, catering to the needs of contract research organizations (CROs) and academic laboratories. Pricing trends reflect its niche status, with fluctuations influenced by raw material costs and patent landscapes. As the compound gains traction in preclinical development, its market dynamics are expected to evolve, driven by innovations in heterocyclic chemistry.

For researchers seeking alternatives or derivatives, structure-activity relationship (SAR) studies of 2-(3-Chloropyridin-4-yl)-2-methylpropanoic acid provide valuable insights. Modifications to its chlorine substituent or alkyl chain have yielded analogs with enhanced bioactivity, underscoring the compound's adaptability. Such explorations are frequently documented in peer-reviewed journals, reinforcing its relevance in contemporary chemical biology.

In summary, 2-(3-Chloropyridin-4-yl)-2-methylpropanoic acid (CAS No. 1864967-85-0) represents a versatile and scientifically significant compound. Its applications span drug development, material science, and computational chemistry, making it a focal point for interdisciplinary research. As advancements in synthetic methodologies and digital tools continue, the compound's utility is poised to expand, solidifying its position in the chemical innovation landscape.